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Introduction
1-(2-Bromo-4-hydroxyphenyl)ethanone, also known as 2-Bromo-4'-hydroxyacetophenone, is

an aromatic ketone that serves as a valuable intermediate in organic synthesis. Its utility is

particularly noted in medicinal chemistry, where it functions as a precursor for the development

of various therapeutic agents. This technical guide provides a comprehensive overview of its

key physicochemical properties, detailed experimental protocols for their determination, and an

examination of its role as a modulator of cellular signaling pathways.

Physicochemical Properties
The melting and boiling points are critical parameters for the identification and purification of 1-
(2-Bromo-4-hydroxyphenyl)ethanone. A summary of these properties is presented below.

Property Value Conditions

Melting Point 130 °C Not specified

Boiling Point 338.7 °C at 760 mmHg
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Experimental Protocols
The following sections detail standard laboratory procedures for the determination of the

melting and boiling points of organic compounds such as 1-(2-Bromo-4-
hydroxyphenyl)ethanone.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This method is fundamental for assessing the purity of a crystalline solid, as impurities

typically depress and broaden the melting point range.[1]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 1-(2-Bromo-4-hydroxyphenyl)ethanone

Mortar and pestle

Heating bath fluid (if using a Thiele tube, e.g., mineral oil)

Procedure:

Ensure the sample of 1-(2-Bromo-4-hydroxyphenyl)ethanone is dry and finely powdered.

If necessary, gently crush the crystals using a mortar and pestle.

Introduce a small amount of the powdered sample into the open end of a capillary tube. Tap

the sealed end of the tube on a hard surface to pack the sample into the bottom. The packed

sample should be approximately 1-2 mm in height.[1][2]

Place the capillary tube into the heating block of the melting point apparatus or attach it to a

thermometer using a rubber band or thread if using a Thiele tube.[1] Ensure the bottom of

the capillary tube is level with the thermometer bulb.
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Heat the apparatus. Initially, a rapid heating rate can be used to approach the expected

melting point.

As the temperature nears the anticipated melting point, reduce the heating rate to

approximately 1-2 °C per minute to ensure thermal equilibrium between the sample, heating

medium, and thermometer.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample has completely liquefied (the end of

the melting range).[3]

For accuracy, it is advisable to perform at least two measurements.

Boiling Point Determination (Micro Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[4][5] This micro method is suitable for determining the

boiling point of small quantities of a liquid.

Apparatus and Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or Thiele tube with a heating bath)

Sample of 1-(2-Bromo-4-hydroxyphenyl)ethanone (melted, if solid at room temperature)

Procedure:

Place a few milliliters of the liquid sample into a small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

[4][5]
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Attach the test tube to a thermometer and immerse the setup in a heating bath or place it in

an aluminum block heater. The sample should be below the level of the heating medium.

Gently heat the apparatus. As the temperature rises, air trapped in the capillary tube will

expand and exit as a slow stream of bubbles.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end

of the capillary tube. This indicates that the vapor of the liquid has displaced all the air from

the capillary.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[6] At this point, the vapor pressure of the liquid is equal to

the external pressure.

Record the barometric pressure, as the boiling point is pressure-dependent.[4]

Biological Activity and Signaling Pathway
1-(2-Bromo-4-hydroxyphenyl)ethanone is recognized as a covalent inhibitor of protein

tyrosine phosphatases (PTPs).[7] Specifically, it has been shown to inhibit Protein Tyrosine

Phosphatase 1B (PTP1B) and Src homology region 2 domain-containing phosphatase (SHP-

1), which are key regulators in various cellular signaling pathways.

The diagram below illustrates the inhibitory action of 1-(2-Bromo-4-hydroxyphenyl)ethanone
on the PTP1B signaling pathway. PTP1B dephosphorylates activated (phosphorylated) protein

substrates, thereby modulating their activity. By covalently binding to the catalytic domain of

PTP1B, 1-(2-Bromo-4-hydroxyphenyl)ethanone inhibits this dephosphorylation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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